N-butyl-2-[(dimethylamino)methyl]-N-(2-furylmethyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-butyl-2-[(dimethylamino)methyl]-N-(furan-2-ylmethyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H23N3O2S/c1-4-5-8-19(10-13-7-6-9-21-13)16(20)14-12-22-15(17-14)11-18(2)3/h6-7,9,12H,4-5,8,10-11H2,1-3H3
• InChI Key: KIOOMEUCZLLLQC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CO1)C(=O)C2=CSC(=N2)CN(C)C
• Molecular Formula: C16H23N3O2S
• Molecular Weight: 321.4 g/mol

Description

N-butyl-2-[(dimethylamino)methyl]-N-(2-furylmethyl)-1,3-thiazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as DMF-DABCO and has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of DMF-DABCO is not fully understood. However, studies have suggested that DMF-DABCO may act by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells and bacteria. DMF-DABCO has also been reported to interact with metal ions, leading to the formation of stable complexes.
Biochemical and Physiological Effects:
DMF-DABCO has been found to exhibit low toxicity in vitro and in vivo. However, further studies are needed to determine the long-term effects of DMF-DABCO on human health. DMF-DABCO has also been reported to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

DMF-DABCO has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, DMF-DABCO is relatively expensive, which may limit its use in large-scale experiments.

Future Directions

Several future directions for the study of DMF-DABCO can be identified, including:
1. Further studies on the mechanism of action of DMF-DABCO in cancer cells and bacteria.
2. Development of new synthetic methods for DMF-DABCO to reduce its cost.
3. Exploration of the potential applications of DMF-DABCO in other fields, including energy storage and conversion.
4. Development of new catalysts based on DMF-DABCO for different reactions.
Conclusion:
In conclusion, DMF-DABCO is a chemical compound that has potential applications in various fields, including medicinal chemistry, material science, and catalysis. DMF-DABCO has been synthesized using different methods and has been found to exhibit low toxicity and high purity. Further studies are needed to fully understand the mechanism of action of DMF-DABCO and to explore its potential applications in other fields.

Scientific Research Applications

DMF-DABCO has been widely studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, DMF-DABCO has been reported to exhibit antitumor activity against different cancer cell lines, including breast cancer, lung cancer, and colon cancer. DMF-DABCO has also been found to inhibit the growth of bacteria, including Gram-positive and Gram-negative bacteria.
In material science, DMF-DABCO has been used as a building block for the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials that have potential applications in gas storage, separation, and catalysis. DMF-DABCO has been reported to form stable MOFs with different metal ions, including copper, zinc, and cobalt.
In catalysis, DMF-DABCO has been used as a ligand for the synthesis of different catalysts. DMF-DABCO has been found to enhance the activity and selectivity of different catalysts, including palladium and copper catalysts.